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Compound of Interest

Compound Name:
3,5-

Bis(trifluoromethyl)fluorobenzene

Cat. No.: B1295734 Get Quote

CAS Number: 88-30-2 (Note: The requested CAS number 328-76-7 is likely a typographical

error, as scientific literature predominantly associates the chemical profile with CAS 88-30-2,

also known as 3-Trifluoromethyl-4-nitrophenol or TFM).

This technical guide provides a comprehensive overview of the chemical and physical

properties, hazards, and toxicological profile of 3-Trifluoromethyl-4-nitrophenol (TFM). The

information is intended for researchers, scientists, and professionals in drug development and

environmental science.

Chemical and Physical Properties
TFM is a yellow to orange crystalline solid.[1] It has a molecular weight of 207.11 g/mol .[1][2]

Key physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C7H4F3NO3 [3][4]

Molecular Weight 207.11 g/mol [1][2]

Melting Point 76 °C [1]

Water Solubility 5000 mg/L at 25 °C [1]

Vapor Pressure 0.00133 mmHg [1]

pKa 6.07 [1]

logP (Octanol-Water Partition

Coefficient)
2.8 [1]

Solubility Profile:

Solvent Solubility

DMF 30 mg/ml

DMSO 30 mg/ml

Ethanol 30 mg/ml

PBS (pH 7.2) 5 mg/ml

Hazards and Toxicology
TFM is classified as a hazardous substance. It is toxic if swallowed, harmful in contact with skin

or if inhaled, causes skin irritation, and can cause serious eye irritation.[5]

GHS Hazard Classification
Acute Toxicity, Oral: Category 3[5]

Acute Toxicity, Dermal: Category 4[2][5]

Acute Toxicity, Inhalation: Category 4[2][5]
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Skin Irritation: Category 2[2][5]

Eye Irritation: Category 2[2][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[2]

Toxicological Data
Test Species Route Value Reference

LD50 Rat Oral 141 mg/kg [6]

LD50 Rabbit Dermal > 2000 mg/kg [6]

LC50 (9-h)
Sea Lamprey

Larvae
Aquatic

Varies with water

chemistry
[7]

LC50 Rainbow Trout Aquatic
Varies with water

chemistry
[8]

Ecotoxicity
TFM is primarily used as a piscicide, specifically a lampricide, to control invasive sea lamprey

populations in the Great Lakes region.[3][7][9] Its toxicity is selective, being more toxic to sea

lampreys than to many other fish species.[4][10] However, it is still considered toxic to aquatic

life in general.[6] TFM is not expected to bioaccumulate and breaks down in the environment

within several days.[3]

Mechanism of Action and Signaling Pathways
The primary mechanism of TFM's toxicity is the uncoupling of mitochondrial oxidative

phosphorylation.[9][11] This action is similar to that of the classic uncoupling agent 2,4-

dinitrophenol (DNP).[11][12] TFM, being a hydrophobic weak acid, can transport protons

across the inner mitochondrial membrane, dissipating the proton motive force necessary for

ATP synthesis.[11][12] This leads to a mismatch between ATP supply and demand, resulting in

the depletion of cellular energy stores, primarily glycogen, and ultimately cell death.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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